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Compound of Interest

Compound Name:
3-(Chloromethyl)-5-

methylisoxazole

Cat. No.: B1586295 Get Quote

Executive Summary: This document provides a comprehensive technical overview of 3-
(Chloromethyl)-5-methylisoxazole, a heterocyclic building block of significant interest to

researchers in medicinal chemistry and materials science. The isoxazole ring is a privileged

scaffold in drug discovery, and the reactive chloromethyl group at the 3-position makes this

compound a versatile intermediate for synthesizing a wide array of more complex molecules.

This guide details the compound's fundamental physicochemical properties, provides a

validated synthetic protocol, explores its chemical reactivity, outlines its key applications, and

establishes rigorous safety and handling procedures.

Core Compound Identification and Properties
3-(Chloromethyl)-5-methylisoxazole is a functionalized five-membered heterocycle. Its utility

is derived from the stable isoxazole core, which can act as a bioisostere for other functional

groups, and the highly reactive chloromethyl substituent, which serves as a potent electrophilic

handle for further molecular elaboration.

Physicochemical Data
The essential properties of 3-(Chloromethyl)-5-methylisoxazole are summarized below,

providing a foundational dataset for experimental design.
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Property Value Source(s)

Chemical Name
3-(Chloromethyl)-5-

methylisoxazole
[1][2]

CAS Number 35166-37-1 [1][3][4]

Molecular Formula C₅H₆ClNO [1][2][3]

Molecular Weight 131.56 g/mol [1][2][3][4]

Appearance Brown liquid [1]

Boiling Point 93 °C [1][2][5]

Density 1.202 ± 0.06 g/cm³ (Predicted) [1][2]

Storage Conditions
2–8 °C, under inert gas

(Nitrogen or Argon)
[1]

Anticipated Spectroscopic Profile
While specific spectra should be acquired for each batch, the expected spectroscopic

characteristics are as follows:

¹H NMR: The proton NMR spectrum is expected to show three distinct singlets: one for the

methyl group (-CH₃) protons, one for the chloromethyl group (-CH₂Cl) protons, and one for

the proton on the isoxazole ring. The relative integration of these peaks should be 3:2:1.

¹³C NMR: The carbon NMR spectrum should reveal five distinct signals corresponding to the

five carbon atoms in the molecule.

Mass Spectrometry (MS): The mass spectrum will display a characteristic isotopic pattern for

a molecule containing one chlorine atom, with molecular ion peaks (M⁺) at m/z values

corresponding to the ³⁵Cl and ³⁷Cl isotopes in an approximate 3:1 ratio.

Synthesis and Mechanistic Insight
The synthesis of 3-(Chloromethyl)-5-methylisoxazole is most effectively achieved through

the chlorination of its corresponding alcohol precursor, (5-methylisoxazol-3-yl)methanol. This
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transformation is a standard and reliable method for converting a primary alcohol to an alkyl

chloride.

Recommended Synthetic Protocol: Chlorination of (5-
methylisoxazol-3-yl)methanol
This protocol describes a common and efficient method for preparing the title compound. The

choice of thionyl chloride (SOCl₂) as the chlorinating agent is deliberate; it reacts with the

alcohol to form the desired alkyl chloride, with the byproducts being gases (SO₂ and HCl),

which simplifies the purification process.

Step-by-Step Methodology:

Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, and a reflux condenser connected to a gas scrubber (to neutralize

HCl and SO₂), add (5-methylisoxazol-3-yl)methanol (1.0 eq) and a suitable anhydrous

solvent such as dichloromethane or chloroform.

Cooling: Cool the reaction mixture to 0 °C in an ice bath. This is critical to control the initial

exotherm of the reaction.

Reagent Addition: Add thionyl chloride (SOCl₂, ~1.2 eq) dropwise to the stirred solution via

the dropping funnel over 30-60 minutes. Maintaining a slow addition rate prevents a

dangerous temperature spike.

Reaction Progression: After the addition is complete, allow the mixture to warm to room

temperature and stir for 2-4 hours, or until TLC or GC-MS analysis indicates the complete

consumption of the starting material.

Workup: Carefully quench the reaction by slowly adding the mixture to ice-cold water.

Transfer the mixture to a separatory funnel, separate the organic layer, and wash it

sequentially with a saturated sodium bicarbonate solution (to neutralize residual acid) and

brine.

Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and

concentrate the solvent using a rotary evaporator. The crude product can be purified further

by vacuum distillation to yield 3-(Chloromethyl)-5-methylisoxazole as a brown liquid.
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Synthesis Workflow Diagram
The following diagram illustrates the key steps of the synthetic process.

Reaction Setup & Execution

Workup & Purification

(5-methylisoxazol-3-yl)methanol in Anhydrous Solvent

Cool to 0 °C

Slowly Add Thionyl Chloride (SOCl₂)

Stir at Room Temperature (2-4h)

Quench with Ice Water

Proceed to Workup

Wash with NaHCO₃ & Brine

Dry over Na₂SO₄

Solvent Removal

Vacuum Distillation

End

Final Product
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Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-(Chloromethyl)-5-methylisoxazole.

Chemical Reactivity and Synthetic Utility
The synthetic value of 3-(Chloromethyl)-5-methylisoxazole lies in the reactivity of its C-Cl

bond. The chloromethyl group acts as an excellent electrophile, readily participating in

nucleophilic substitution reactions, typically via an Sₙ2 mechanism. This allows for the covalent

attachment of the 5-methylisoxazole moiety to a wide range of molecular scaffolds.

The general reaction scheme is the displacement of the chloride anion (a good leaving group)

by a nucleophile (Nu⁻).

Nucleophiles (Nu⁻) Substitution Products

3-(Chloromethyl)-5-methylisoxazole -CH₂Cl

Alkoxide (R-O⁻)
Sₙ2

Thiolate (R-S⁻)
Sₙ2

Amine (R₂N⁻ or R₂NH)

Sₙ2

Ether -CH₂-OR

Thioether -CH₂-SR

Amine -CH₂-NR₂

Click to download full resolution via product page

Caption: General nucleophilic substitution reactivity of 3-(Chloromethyl)-5-methylisoxazole.

This reactivity makes it an essential precursor in various fields:

Pharmaceutical Development: It is a key intermediate for synthesizing molecules targeting

the central nervous system and for creating novel anti-inflammatory and anticancer agents.

[6][7] The isoxazole ring itself can improve the metabolic stability of the final drug compound.

[7]
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Agrochemical Synthesis: The compound serves as a starting material for new pesticides and

other crop protection agents.[8]

Organic Synthesis: It is broadly used as a building block to introduce the 5-methylisoxazole

group into larger, more complex organic structures.[8]

Safety, Handling, and Storage
Due to its reactivity, 3-(Chloromethyl)-5-methylisoxazole must be handled with appropriate

caution. It is classified as a hazardous chemical.

Hazard Identification
Hazard Statement Description GHS Classification Source(s)

H314 / H315

Causes severe skin

burns and eye

damage / Causes skin

irritation.

Skin

Corrosion/Irritation
[9][10]

H319
Causes serious eye

irritation.

Serious Eye

Damage/Irritation
[9]

H317
May cause an allergic

skin reaction.
Skin Sensitization [1]

H335
May cause respiratory

irritation.

Specific Target Organ

Toxicity
[9]

- Combustible liquid. Flammable Liquids [9]

Note: Hazard classifications can vary slightly between suppliers. The most conservative

approach should always be taken.

Handling and Personal Protective Equipment (PPE)
Engineering Controls: Always handle this chemical inside a certified chemical fume hood to

avoid inhalation of vapors.[9] Ensure an eyewash station and safety shower are readily

accessible.[9]
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Personal Protective Equipment:

Eye/Face Protection: Wear chemical safety goggles and a face shield.[9]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile) and a lab coat.[9] Avoid all

skin contact.

Respiratory Protection: If working outside a fume hood or if exposure limits are exceeded,

use a NIOSH/MSHA approved respirator.[9]

Storage and Disposal
Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area between 2-

8°C.[1] The compound should be stored under an inert atmosphere (e.g., nitrogen or argon)

and protected from moisture, heat, sparks, and open flames.[1][9] Incompatible materials

include strong oxidizing agents, bases, and amines.[9]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[9] Do not allow it to enter drains or

watercourses.

Conclusion
3-(Chloromethyl)-5-methylisoxazole is a valuable and versatile reagent in modern organic

and medicinal chemistry. Its well-defined physicochemical properties, straightforward synthesis,

and predictable reactivity make it an indispensable building block for the creation of novel

compounds with potential applications in pharmaceuticals and agrochemicals. Adherence to

strict safety protocols is mandatory to ensure its safe and effective use in a research and

development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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